[4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide

• IUPAC Name: [4-(cyclopropylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]-methylcyanamide
• InChI: InChI=1S/C11H17N7/c1-7(2)13-9-15-10(14-8-4-5-8)17-11(16-9)18(3)6-12/h7-8H,4-5H2,1-3H3,(H2,13,14,15,16,17)
• InChI Key: XXGWITGGDLAZPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)NC2CC2)N(C)C#N
• Molecular Formula: C11H17N7
• Molecular Weight: 247.30 g/mol

Description

[4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been studied extensively for its ability to act as a potent inhibitor of certain enzymes, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of [4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide involves the inhibition of the enzymes dihydrofolate reductase and thymidylate synthase. These enzymes play a crucial role in the synthesis of DNA, and their inhibition can lead to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent anticancer activity in various cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of [4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide is its potent inhibitory activity against certain enzymes, making it a promising candidate for the development of new anticancer drugs. However, its limitations include its potential toxicity and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are several potential future directions for the study of [4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide. These include:
1. Further investigation into its mechanism of action and potential applications in the development of new anticancer drugs.
2. The development of new synthetic methods for the production of this compound.
3. The study of its potential applications in other areas of medicinal chemistry, such as the treatment of infectious diseases.
4. The investigation of its potential toxicity and side effects in vivo.
Conclusion
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community for its potential applications in the field of medicinal chemistry. Its potent inhibitory activity against certain enzymes makes it a promising candidate for the development of new anticancer drugs, and further research is needed to fully understand its biochemical and physiological effects.

Scientific Research Applications

[4-(cyclopropylamino)-6-(isopropylamino)-1,3,5-triazin-2-yl]methylcyanamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to act as a potent inhibitor of certain enzymes, including dihydrofolate reductase and thymidylate synthase, which are important targets for the development of new anticancer drugs.